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Compound of Interest

Compound Name: Ferric bromide

Cat. No.: B157015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectroscopic techniques

used in the analysis of ferric bromide (FeBr₃). It is designed to furnish researchers, scientists,

and drug development professionals with a detailed understanding of the principles,

experimental protocols, and data interpretation associated with the spectroscopic

characterization of this important inorganic compound. Ferric bromide, a dark brown to

reddish-black crystalline solid, is widely utilized as a Lewis acid catalyst in various organic

reactions, making its thorough characterization essential for process optimization and quality

control.[1]

Physicochemical Properties of Ferric Bromide
Ferric bromide is an inorganic compound with the chemical formula FeBr₃.[1] It has a

molecular weight of 295.56 g/mol .[1][2] The compound is hygroscopic and highly soluble in

water, ethanol, and ether.[1] Anhydrous ferric bromide possesses a polymeric structure with

six-coordinate, octahedral iron(III) centers and crystallizes in the rhombohedral BiI₃ type

structure.[3][4] It acts as a strong Lewis acid due to the electron-deficient nature of the Fe(III)

center.[1]
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Property Value Reference

Chemical Formula FeBr₃ [1][2][4]

Molecular Weight 295.56 g/mol [1][2]

Appearance
Dark brown to reddish-black

powder/crystalline solid
[1]

Density 4.50 g/cm³

Melting Point ~200 °C (decomposes) [4]

Crystal Structure Rhombohedral (BiI₃ type) [3]

Solubility Soluble in water, ethanol, ether [1]

Spectroscopic Characterization
The following sections detail the application of various spectroscopic techniques for the

analysis of ferric bromide.

Infrared (IR) Spectroscopy
Infrared spectroscopy probes the vibrational modes of molecules. For solid ferric bromide, the

FTIR spectrum is typically acquired using a KBr pellet or the Attenuated Total Reflectance

(ATR) technique. Due to the hygroscopic nature of FeBr₃, sample preparation must be

performed in a dry atmosphere to prevent the formation of hydrated species, which would show

broad O-H stretching bands.

Quantitative Data:

While a complete public database of the FTIR spectrum for anhydrous ferric bromide is not

readily available, a transmission infrared spectrum has been recorded using a Bruker Tensor

27 FT-IR instrument with a KBr pellet.[5] The spectrum is expected to show absorptions in the

far-infrared region corresponding to the Fe-Br stretching and bending vibrations.

Experimental Protocol: KBr Pellet Method
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Sample Preparation: In a glove box or dry bag, finely grind approximately 1-2 mg of

anhydrous ferric bromide with 100-200 mg of dry, spectroscopic grade potassium bromide

(KBr) using an agate mortar and pestle.

Pellet Formation: Transfer the resulting fine powder to a pellet die. Apply pressure using a

hydraulic press to form a transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer.

Background Collection: Record a background spectrum of the empty sample compartment.

Sample Spectrum Collection: Record the spectrum of the sample. The instrument software

will automatically ratio the sample spectrum to the background spectrum to produce the final

absorbance or transmittance spectrum.

Sample Preparation (Inert Atmosphere) FTIR Analysis

Grind FeBr₃ and KBr Press into Pellet KBr Pellet Record Background Spectrum Record Sample Spectrum Data Processing & Analysis

Sample Preparation (Inert Atmosphere) Raman Analysis

Load FeBr₃ into
Sealed Container Sealed Sample Focus Laser on Sample Acquire Spectrum Data Processing & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Ferric bromide | Br3Fe | CID 82310 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Iron(III) bromide - Wikipedia [en.wikipedia.org]

5. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [Spectroscopic Analysis of Ferric Bromide: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157015#spectroscopic-analysis-of-ferric-bromide]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b157015?utm_src=pdf-body-img
https://www.benchchem.com/product/b157015?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Iron(III)_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-bromide
https://www.researchgate.net/publication/264297489_ChemInform_Abstract_Iron_Tribromide_Equilibrium_Studies_Crystal_Structure_and_Spectroscopic_Characterization
https://en.wikipedia.org/wiki/Iron(III)_bromide
https://spectrabase.com/spectrum/DUWSBhSENUs
https://www.benchchem.com/product/b157015#spectroscopic-analysis-of-ferric-bromide
https://www.benchchem.com/product/b157015#spectroscopic-analysis-of-ferric-bromide
https://www.benchchem.com/product/b157015#spectroscopic-analysis-of-ferric-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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